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Compound of Interest

Compound Name: 2-Butyne

cat. No.: B1218202

An In-depth Technical Guide to 2-Butyne

For: Researchers, Scientists, and Drug Development Professionals

Introduction

2-Butyne, also known by its IUPAC name But-2-yne, is a symmetrical alkyne with the chemical
formula CaHe.[1][2] It is a colorless, volatile, and pungent liquid at standard temperature and
pressure.[1] As an alkyne, its chemistry is dominated by the carbon-carbon triple bond, making
it a valuable intermediate and building block in organic synthesis, including the development of
pharmaceuticals and advanced materials.[2][3] This document provides a comprehensive
overview of 2-Butyne, including its chemical and physical properties, detailed experimental
protocols for its synthesis and key reactions, and relevant safety information.

e |[UPAC Name: But-2-yne[1][4][5]
e CAS Number: 503-17-3[1][4][5][6][7]

e Synonyms: Dimethylacetylene, Crotonylene[1][4]

Chemical and Physical Properties

The physical and chemical properties of 2-Butyne are summarized in the table below. This
data is essential for designing experiments, understanding its reactivity, and ensuring safe
handling.
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Property Value Reference(s)
Molecular Formula CaHe [L][5]071[8]
Molecular Weight 54.09 g/mol [518]

Boiling Point 26.95 - 27 °C [718]

Melting Point -32.2 °C [718]

Density 0.691 g/mL at 25 °C [7]

Refractive Index

1.392-1.393 at 20 °C

[7](8]

Vapor Pressure

593 mmHg at 20 °C

[8]

Flash Point -25 °C [7]
Sparingly soluble to insoluble
Solubility in water; soluble in organic [3161[7]

solvents.

Lower Explosive Limit

1.4%

[6]

Key Experimental Protocols

Detailed methodologies for the synthesis and a common reaction of 2-Butyne are provided

below. These protocols are designed to be reproducible in a standard laboratory setting.

Synthesis of 2-Butyne via Dehydrohalogenation of 2,3-

Dibromobutane

This protocol describes a common laboratory-scale synthesis of 2-Butyne from 2,3-
dibromobutane. The reaction proceeds via a double dehydrohalogenation using a strong base,
sodium amide, in liquid ammonia.[9][10]

Reagents and Equipment:
e 2,3-dibromobutane

e Sodium amide (NaNH:2)
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Liquid ammonia (NH3s)

Suitable solvent (e.g., ether)

Ammonium chloride (NH4Cl)

Reaction vessel equipped for low-temperature reactions (e.g., three-necked flask with a dry
ice/acetone condenser)

Stirring apparatus

Extraction and distillation glassware

Procedure:

Setup: Cool the reaction vessel to -78 °C using a dry ice/acetone bath.[9]

Reaction Medium: Condense liquid ammonia into the cooled reaction vessel.[9]

Base Addition: Carefully add sodium amide to the liquid ammonia with stirring to form a
suspension.[9]

Substrate Addition: Prepare a solution of 2,3-dibromobutane in a suitable solvent like ether.
Add this solution dropwise to the sodium amide suspension in liquid ammonia.[9]

Reaction: Stir the mixture at the temperature of liquid ammonia (approximately -33 °C) for
several hours to ensure the completion of the double dehydrohalogenation.[9]

Quenching: Carefully quench the reaction by the portion-wise addition of solid ammonium
chloride.[9][11]

Work-up: Allow the ammonia to evaporate overnight in a well-ventilated fume hood. To the
remaining residue, add water and extract the 2-Butyne product with an organic solvent (e.g.,
ether).[9][11]

Purification: Dry the combined organic layers and remove the solvent by distillation. The
crude 2-Butyne can be further purified by fractional distillation to yield the final product.[9]
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Hydrogenation of 2-Butyne to Butane

This protocol outlines the complete hydrogenation of 2-Butyne to produce butane. The reaction
requires a metal catalyst and an excess of hydrogen gas.

Reagents and Equipment:

2-Butyne

e Hydrogen gas (H2)

o Metal catalyst (e.g., Palladium on carbon (Pd/C), Platinum (Pt), or Nickel (Ni))
o Reaction flask suitable for hydrogenation

e Hydrogen source (e.g., gas cylinder)

o Stirring apparatus

Procedure:

Catalyst Preparation: In a suitable reaction flask, place the metal catalyst (e.g., Pd/C).
e Substrate Addition: Add 2-Butyne to the flask.

e Hydrogenation: Introduce excess hydrogen gas into the reaction vessel. The reaction is
typically carried out at a controlled temperature and pressure, depending on the specific
catalyst and scale.

» Reaction: Stir the mixture vigorously to ensure efficient contact between the reactants and
the catalyst surface. The reaction involves the addition of two moles of Hz across the triple
bond.

e Monitoring: Monitor the reaction progress by observing hydrogen uptake or by analytical
techniques such as Gas Chromatography (GC).

o Work-up: Once the reaction is complete, carefully vent the excess hydrogen. The catalyst
can be removed by filtration. The resulting product is butane.
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Visualization of Pathways and Workflows
Synthesis Pathway from Butane

The following diagram illustrates a multi-step synthetic route to produce 2-Butyne starting from
butane.[10] This pathway involves radical halogenation, elimination, addition, and a final double
elimination.

Butane

Brz/ UV light

2-Bromobutane

alc. KOH

But-2-ene

Br2 / CCla

2,3-Dibromobutane

NaNH2 / ligq. NHs

Click to download full resolution via product page

Caption: Multi-step synthesis of 2-Butyne from Butane.

Hydrogenation of 2-Butyne
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This diagram shows the stepwise hydrogenation of 2-Butyne. The initial step, which can be
selective with specific catalysts (e.g., Lindlar's catalyst, not detailed here), primarily forms cis-2-
butene. Further hydrogenation leads to the fully saturated alkane, butane.[12]

2-Butyne
(CHs-C=C-CHs)

+ Hz2 / Catalyst

cis-2-Butene

+ H2 / Catalyst

Butane

(CHsCH2CH2CHs5)

Click to download full resolution via product page

Caption: Stepwise hydrogenation of 2-Butyne to Butane.

Safety and Handling

2-Butyne is a highly flammable liquid and should be handled with extreme care.[6]

o Flammability: It poses a significant fire hazard when exposed to heat or flames and may
react violently with strong oxidizing agents.[6][7]

o Health Hazards: Inhalation can cause irritation to the eyes, skin, and respiratory tract.[6] It
may also act as a simple asphyxiant and possess some anesthetic properties.[8] Prolonged
or high-concentration exposure could lead to neurotoxic effects.[6]

e Personal Protective Equipment (PPE): Always handle 2-Butyne in a well-ventilated area,
preferably a fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety
goggles, and a lab coat.[6]
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» Storage: Store in a cool, well-ventilated area away from sources of ignition and oxidizing
materials.[6][7]

Conclusion

2-Butyne is a fundamental building block in organic chemistry with a rich and versatile
reactivity profile centered around its internal triple bond.[3] Its well-defined physical properties
and established synthetic and reaction protocols make it a reliable substrate for complex
molecular synthesis. A thorough understanding of its properties, reaction mechanisms, and
safety precautions is critical for its effective and safe utilization in research and development,
particularly in the fields of medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Butyne CAS number and IUPAC nomenclature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218202#2-butyne-cas-number-and-iupac-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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